5-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-b]pyridine

• IUPAC Name: 5-chloro-2,2-difluoro-[1,3]dioxolo[4,5-b]pyridine
• InChI: InChI=1S/C6H2ClF2NO2/c7-4-2-1-3-5(10-4)12-6(8,9)11-3/h1-2H
• InChI Key: NQGVDNWGQUWGNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1OC(O2)(F)F)Cl
• Molecular Formula: C6H2ClF2NO2
• Molecular Weight: 193.53 g/mol

Description

5-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-b]pyridine is a chemical compound with the molecular formula C6H2ClF2NO2. It has a molecular weight of 193.54. It is typically stored at 4°C and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H2ClF2NO2/c7-4-2-1-3-5 (10-4)12-6 (8,9)11-3/h1-2H. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The predicted boiling point of this compound is 198.8±40.0 °C. The predicted density is 1.68±0.1 g/cm3. The predicted pKa is -4.65±0.40.

Scientific Research Applications

Synthesis of Novel Compounds

5-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-b]pyridine serves as a precursor in the synthesis of various novel compounds. For instance, it has been utilized in the synthesis of 4-chloro-2,2-difluoro[1,3]dioxole[4,5-c]pyridine, a derivative that could potentially offer more stable metabolic profiles in medicinal chemistry research due to the 2,2-difluorobenzodioxole moiety. The chlorine atom in the position 4 of this derivative allows for further functionalization via cross-coupling reactions, expanding its utility in the development of new chemical entities (Catalani, Paio, & Perugini, 2010).

Safety and Hazards

The safety information available indicates that 5-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-b]pyridine may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.

Mechanism of Action

Biochemical Pathways

Without knowledge of the specific targets of 5-Chloro-2,2-difluoro-[1,3]dioxolo[4,5-b]pyridine, it is difficult to summarize the biochemical pathways that this compound affects . Once the targets are identified, it will be possible to understand the downstream effects of this compound on various biochemical pathways.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect how this compound interacts with its targets and carries out its functions . .